1-(3-Isopropoxy-4-nitrobenzyl)-4-methylpiperazine

• CAS RN: 1462951-04-7
• Molecular Formula: C15H23N3O3
• Molecular Weight: 293.36 g/mol
• IUPAC Name: 1-methyl-4-[(4-nitro-3-propan-2-yloxyphenyl)methyl]piperazine
• InChI: InChI=1S/C15H23N3O3/c1-12(2)21-15-10-13(4-5-14(15)18(19)20)11-17-8-6-16(3)7-9-17/h4-5,10,12H,6-9,11H2,1-3H3
• InChI Key: BLOMWFFHHBZJLV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=C(C=CC(=C1)CN2CCN(CC2)C)[N+](=O)[O-]

Description

1-(3-Isopropoxy-4-nitrobenzyl)-4-methylpiperazine is a useful research compound. Its molecular formula is C15H23N3O3 and its molecular weight is 293.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3.25 ml of 1-methylpiperazine are added to a solution of 3.06 g of 3-isopropoxy-4-nitrobenzaldehyde in 15 ml of toluene and 0.34 ml of acetic acid in a three-necked round-bottomed flask under argon. The reaction mixture is stirred at ambient temperature for 1.5 h and then 5 ml of toluene are added, followed by 4.9 g of sodium triacetoxyborohydride by spatula. The reaction mixture is stirred at ambient temperature for 16 h, and then treated with 4.5 ml of methanol and 75 ml of a saturated sodium hydrogen carbonate solution. After stirring at ambient temperature for 30 min, the mixture is extracted with 30 ml and then 2×50 ml of ethyl acetate. The organic extracts are combined, washed with water, dried over magnesium sulfate, and then concentrated to dryness under reduced pressure, so as to give 4.24 g of 1-(3-isopropoxy-4-nitrobenzyl)-4-methylpiperazine in the form of a beige solid.